Cas no 4923-16-4 (3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(3-pyridinyl)-, hydrochloride (1:1))

• Product Name: 3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(3-pyridinyl)-, hydrochloride (1:1)
• CAS No: 4923-16-4
• MF: C₇H₇ClN₄S
• MW: 214.67527794838
• CID: 333308
• PubChem ID: 3037959
• Update Time: 2025-04-19

3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(3-pyridinyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(3-pyridinyl)-, hydrochloride (1:1)
• 5-pyridin-3-yl-1,2-dihydro-1,2,4-triazole-3-thione,hydrochloride
• DTXSID70197739
• 5-(3-Pyridyl)-1H-1,2,4-triazole-3-thiol hydrochloride
• 1H-1,2,4-Triazole-3-thiol, 5-(3-pyridyl)-, hydrochloride
• 4923-16-4

• Inchi： 1S/C7H6N4S.ClH/c12-7-9-6(10-11-7)5-2-1-3-8-4-5;/h1-4H,(H2,9,10,11,12);1H
• InChI Key： BYRNIPJCQGDFEL-UHFFFAOYSA-N
• SMILES： Cl.S=C1N=C(C2C=NC=CC=2)NN1

Computed Properties

• Exact Mass: 214.007995
• Monoisotopic Mass: 214.007995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4

Experimental Properties

• Boiling Point: 296.5°C at 760 mmHg
• Flash Point: 133.1°C